Cas no 1267967-99-6 (2-(4-fluoro-3-methylphenyl)ethane-1-thiol)

• Product Name: 2-(4-fluoro-3-methylphenyl)ethane-1-thiol
• CAS No: 1267967-99-6
• MF: C₉H₁₁FS
• MW: 170.247044801712
• MDL: MFCD11521137
• CID: 5207332
• PubChem ID: 55275166
• Update Time: 2026-03-06

2-(4-fluoro-3-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-3-METHYLPHENYL)ETHANE-1-THIOL
• 2-(4-fluoro-3-methylphenyl)ethanethiol
• 2-(4-fluoro-3-methylphenyl)ethane-1-thiol

• MDL： MFCD11521137
• Inchi： 1S/C9H11FS/c1-7-6-8(4-5-11)2-3-9(7)10/h2-3,6,11H,4-5H2,1H3
• InChI Key： KMKFRQVXJHOBGX-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=C(C)C=1)F

Computed Properties

• Exact Mass: 170.05654969g/mol
• Monoisotopic Mass: 170.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-fluoro-3-methylphenyl)ethane-1-thiol

Introduction to 2-(4-fluoro-3-methylphenyl)ethane-1-thiol (CAS No. 1267967-99-6)

2-(4-fluoro-3-methylphenyl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1267967-99-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (-SH) functional group, which imparts unique chemical reactivity and biological properties. The molecular structure of 2-(4-fluoro-3-methylphenyl)ethane-1-thiol incorporates a phenyl ring substituted with both a fluorine atom and a methyl group, enhancing its potential as a building block in drug design and synthesis.

The significance of this compound lies in its structural features, which make it a valuable intermediate in the development of novel therapeutic agents. The fluorine atom at the para position relative to the methyl group introduces electronic and steric effects that can modulate the binding affinity and metabolic stability of potential drug candidates. Additionally, the thiol moiety serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules often leads to increased lipophilicity, reduced susceptibility to metabolic degradation, and improved binding interactions with biological targets. 2-(4-fluoro-3-methylphenyl)ethane-1-thiol exemplifies this trend, as its fluorinated phenyl ring provides a scaffold for designing molecules with optimized pharmacological properties.

One of the most compelling aspects of 2-(4-fluoro-3-methylphenyl)ethane-1-thiol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer, making them attractive targets for therapeutic intervention. The thiol group in 2-(4-fluoro-3-methylphenyl)ethane-1-thiol can be exploited to design inhibitors that interact with the active sites or allosteric sites of kinases, thereby modulating their activity.

Recent studies have demonstrated the utility of thiol-containing compounds as kinase inhibitors due to their ability to form covalent bonds with key residues in the enzyme's active site. This covalent interaction often leads to potent and selective inhibition, making such compounds promising candidates for drug development. For instance, derivatives of 2-(4-fluoro-3-methylphenyl)ethane-1-thiol have been investigated for their potential to inhibit tyrosine kinases, which are overactive in many cancer types. The presence of both fluorine and methyl substituents in the phenyl ring enhances the compound's ability to bind tightly to the kinase active site, improving its inhibitory efficacy.

The synthesis of 2-(4-fluoro-3-methylphenyl)ethane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the thiol group necessitates careful consideration to avoid unwanted side reactions or degradation products. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

From a medicinal chemistry perspective, 2-(4-fluoro-3-methylphenyl)ethane-1-thiol serves as a versatile scaffold for generating libraries of compounds with diverse biological activities. By modifying either the fluorinated phenyl ring or the thiol moiety, researchers can explore different structural motifs and evaluate their pharmacological properties. This approach allows for rapid screening and optimization of lead compounds, accelerating the drug discovery process.

The growing body of literature on fluorinated thiol compounds underscores their importance in modern drug development. These molecules exhibit unique physicochemical properties that make them attractive for designing next-generation therapeutics. For example, studies have shown that fluorine-containing thioles can exhibit improved solubility profiles compared to their non-fluorinated counterparts, enhancing their oral bioavailability. Additionally, the thiol group provides a site for bioconjugation reactions, enabling the development of prodrugs or targeted delivery systems.

In conclusion,2-(4-fluoro-3-methylphenyl)ethane-1-thiol (CAS No. 1267967-99-6) represents a promising compound with significant potential in pharmaceutical research and drug development. Its structural features—combining a fluorinated phenyl ring with a reactive thiol group—make it an ideal candidate for designing kinase inhibitors and other therapeutic agents targeting various diseases. As our understanding of medicinal chemistry continues to evolve,2-(4-fluoro-3-methylphenyl)ethane-1-thiol is likely to play an increasingly important role in shaping future treatments.